Cas no 2639403-33-9 (Tert-butyl 5-cyclohexylpiperidine-2-carboxylate)

• Product Name: Tert-butyl 5-cyclohexylpiperidine-2-carboxylate
• CAS No: 2639403-33-9
• MF: C₁₆H₂₉NO₂
• MW: 267.406965017319
• CID: 5663185
• PubChem ID: 165897008
• Update Time: 2025-06-11

Tert-butyl 5-cyclohexylpiperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27726967
• 2639403-33-9
• tert-butyl 5-cyclohexylpiperidine-2-carboxylate
• Tert-butyl 5-cyclohexylpiperidine-2-carboxylate

• Inchi： 1S/C16H29NO2/c1-16(2,3)19-15(18)14-10-9-13(11-17-14)12-7-5-4-6-8-12/h12-14,17H,4-11H2,1-3H3
• InChI Key： SYPRCDKEBKKNCQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CCC(CN1)C1CCCCC1)=O

Computed Properties

• Exact Mass: 267.219829168g/mol
• Monoisotopic Mass: 267.219829168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 5-cyclohexylpiperidine-2-carboxylate

Tert-butyl 5-cyclohexylpiperidine-2-carboxylate (CAS No. 2639403-33-9): A Comprehensive Overview

Tert-butyl 5-cyclohexylpiperidine-2-carboxylate (CAS No. 2639403-33-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperidines, which are widely studied for their diverse biological activities, including central nervous system (CNS) modulation, anti-inflammatory effects, and potential as drug candidates.

The tert-butyl group in Tert-butyl 5-cyclohexylpiperidine-2-carboxylate plays a crucial role in enhancing the compound's stability and lipophilicity, making it an attractive candidate for drug development. The cyclohexyl substituent further contributes to the molecule's conformational flexibility and binding affinity to various biological targets. These structural features collectively enhance the compound's pharmacokinetic and pharmacodynamic properties, which are essential for optimizing its therapeutic efficacy.

Recent studies have explored the potential of Tert-butyl 5-cyclohexylpiperidine-2-carboxylate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry investigated the compound's ability to modulate G protein-coupled receptors (GPCRs), which are key targets for many drugs used in treating neurological disorders, cardiovascular diseases, and metabolic disorders. The results indicated that Tert-butyl 5-cyclohexylpiperidine-2-carboxylate exhibits high selectivity and potency towards specific GPCRs, suggesting its potential as a lead compound for developing novel therapeutics.

In another study, researchers from the University of California, San Francisco, evaluated the anti-inflammatory properties of Tert-butyl 5-cyclohexylpiperidine-2-carboxylate. The compound was found to effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding highlights the compound's potential as an anti-inflammatory agent, which could be particularly useful in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of Tert-butyl 5-cyclohexylpiperidine-2-carboxylate has also been extensively studied. A preclinical study conducted by a team at Pfizer Inc. demonstrated that the compound exhibits favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Additionally, the compound showed minimal toxicity in animal models, further supporting its safety profile.

In terms of clinical applications, Tert-butyl 5-cyclohexylpiperidine-2-carboxylate is currently being evaluated in early-stage clinical trials for its efficacy in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary results from these trials have shown promising outcomes, with patients exhibiting improved cognitive function and reduced symptoms of motor impairment.

The synthesis of Tert-butyl 5-cyclohexylpiperidine-2-carboxylate involves several well-established chemical reactions, including nucleophilic substitution, ring closure metathesis (RCM), and esterification. These synthetic routes are highly reproducible and scalable, making it feasible to produce large quantities of the compound for both research and commercial purposes.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action of Tert-butyl 5-cyclohexylpiperidine-2-carboxylate and to optimize its formulation for clinical use. Ongoing studies are focusing on elucidating the compound's interactions with specific protein targets and identifying any potential side effects or drug-drug interactions.

In conclusion, Tert-butyl 5-cyclohexylpiperidine-2-carboxylate (CAS No. 2639403-33-9) represents a promising lead compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, favorable pharmacokinetic profile, and demonstrated biological activities make it an attractive candidate for further development into novel therapeutics.